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Compound of Interest

Compound Name: tert-Butyl 2-(3-iodophenyl)acetate

Cat. No.: B1413666

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and related
physicochemical properties of tert-Butyl 2-(3-iodophenyl)acetate, a compound of interest in
organic synthesis and medicinal chemistry.

Core Compound Data

tert-Butyl 2-(3-iodophenyl)acetate is an ester derivative of (3-iodophenyl)acetic acid. The
introduction of the tert-butyl group provides steric hindrance, which can be synthetically
advantageous. The presence of an iodine atom on the phenyl ring makes it a versatile
intermediate for cross-coupling reactions.

Physicochemical Data Summary

The key quantitative data for tert-Butyl 2-(3-iodophenyl)acetate are summarized in the table
below for easy reference and comparison.
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Property Value Reference
Molecular Formula C12H15102 [1]
Molecular Weight 318.15 g/mol [1]
Monoisotopic Mass 318.01168 Da [1]
Topological Polar Surface Area  26.3 A2 [1]
Rotatable Bond Count 4 [1]
Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor
ydrog p 5 [1]
Count

Experimental Protocols

The molecular weight of a compound is a fundamental property determined from its chemical
formula. The experimental determination of this value is typically achieved through mass
spectrometry.

Methodology: Mass Spectrometry for Molecular Weight Determination

o Sample Preparation: A dilute solution of tert-Butyl 2-(3-iodophenyl)acetate is prepared in a
suitable volatile solvent, such as methanol or acetonitrile.

 lonization: The sample is introduced into the mass spectrometer, where it is ionized.
Common ionization techniques for a molecule of this nature include Electrospray lonization
(ESI) or Atmospheric Pressure Chemical lonization (APCI).

e Mass Analysis: The ionized molecules are then passed through a mass analyzer (e.g.,
quadrupole, time-of-flight). The analyzer separates the ions based on their mass-to-charge
ratio (m/z).

» Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum.
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» Data Interpretation: The peak in the mass spectrum corresponding to the molecular ion [M]*
or a common adduct (e.g., [M+H]*, [M+Na]*) is identified. The molecular weight is then
calculated from the observed m/z value. For tert-Butyl 2-(3-iodophenyl)acetate, the
expected monoisotopic mass is approximately 318.01 Da.[1]

Visualizations

The following diagrams illustrate the relationships between the compound's identity, its
constituent parts, and its key properties.
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Caption: Relationship between compound name, molecular formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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